2-butyl-5-methyl-1H-indole

• Molecular Formula: C13H17N
• Molecular Weight: 187.28 g/mol
• IUPAC Name: 2-butyl-5-methyl-1H-indole
• InChI: InChI=1S/C13H17N/c1-3-4-5-12-9-11-8-10(2)6-7-13(11)14-12/h6-9,14H,3-5H2,1-2H3
• InChI Key: ZVYUPRUBWLWPJF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC2=C(N1)C=CC(=C2)C

Description

2-butyl-5-methyl-1H-indole is a derivative of indole, a significant heterocyclic system in natural products and drugs. Indoles are known for their wide range of biological activities and are found in many natural compounds, including neurotransmitters like serotonin and plant hormones like indole-3-acetic acid

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of indole derivatives, including 2-butyl-5-methyl-1H-indole, often involves the Fischer indole synthesis, which uses phenylhydrazine and ketones or aldehydes under acidic conditions . Another common method is the transition metal-catalyzed cyclization of anilines with alkynes or alkenes . These reactions typically require specific catalysts, such as palladium or copper, and are conducted under controlled temperatures and pressures to achieve high yields.

Industrial Production Methods

Industrial production of indole derivatives often employs large-scale Fischer indole synthesis due to its efficiency and cost-effectiveness . The process involves the use of bulk chemicals and continuous flow reactors to maintain consistent reaction conditions and high throughput.

Chemical Reactions Analysis

Types of Reactions

2-butyl-5-methyl-1H-indole undergoes various chemical reactions, including:

Oxidation: This reaction typically uses oxidizing agents like potassium permanganate or chromium trioxide to introduce oxygen-containing functional groups.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used to reduce carbonyl groups or other reducible functionalities.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogens (chlorine, bromine) in the presence of Lewis acids like aluminum chloride.

Major Products

The major products formed from these reactions include various substituted indoles, which can be further functionalized for specific applications .

Scientific Research Applications

2-butyl-5-methyl-1H-indole has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive compound with antiviral, anticancer, and antimicrobial properties.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-butyl-5-methyl-1H-indole involves its interaction with specific molecular targets and pathways. The indole ring system allows it to bind to various receptors and enzymes, modulating their activity . For example, it may inhibit certain enzymes involved in cancer cell proliferation or interact with viral proteins to prevent replication .

Comparison with Similar Compounds

Similar Compounds

2-methyl-1H-indole: Another indole derivative with similar structural properties but different substituents.

5-methoxy-2-methylindole: Contains a methoxy group, which alters its chemical reactivity and biological activity.

1-butyl-2-methyl-1H-indole: Similar to 2-butyl-5-methyl-1H-indole but with different substitution patterns.

Uniqueness

This compound is unique due to its specific substitution pattern, which influences its chemical reactivity and biological activity. The presence of both butyl and methyl groups on the indole ring can enhance its lipophilicity and ability to interact with hydrophobic regions of biological targets .